Cas no 2154661-12-6 ((S)-N-((5-bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide)

(S)-N-((5-Bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide is a chiral sulfinamide derivative widely used as an intermediate in asymmetric synthesis. Its key advantages include high enantioselectivity, making it valuable for constructing stereochemically defined compounds in pharmaceutical and agrochemical research. The bromopyridine moiety enhances reactivity in cross-coupling reactions, while the tert-butylsulfinamide group serves as a versatile chiral auxiliary, facilitating diastereoselective transformations. This compound is particularly useful in the synthesis of biologically active molecules, offering precise control over stereochemistry. Its stability under various reaction conditions and compatibility with organometallic reagents further underscore its utility in synthetic organic chemistry.

(S)-N-((5-bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide structure

2154661-12-6 structure

Product Name:(S)-N-((5-bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide

CAS No:2154661-12-6

MF:C₁₀H₁₃BrN₂OS

MW:289.192020177841

MDL:MFCD18737148

CID:4781731

Update Time:2025-09-27

(S)-N-((5-bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

- (S,E)-N-((5-BROMOPYRIDIN-3-YL)METHYLENE)-2-METHYLPROPANE-2-SULFINAMIDE
- CID 58443381
- (S)-N-((5-bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide
- 2-Propanesulfinamide, N-[(5-bromo-3-pyridinyl)methylene]-2-methyl-, [N(E),S(S)]-
- MDL： MFCD18737148
- Inchi： 1S/C10H13BrN2OS/c1-10(2,3)15(14)13-6-8-4-9(11)7-12-5-8/h4-7H,1-3H3/b13-6+
- InChI Key： WFJQPZFHZNOMJB-AWNIVKPZSA-N
- SMILES： BrC1=CN=CC(=C1)/C=N/S(C(C)(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 263
XLogP3: 1.6
Topological Polar Surface Area: 61.5

Experimental Properties

Density: 1.45±0.1 g/cm3(Predicted)
Boiling Point: 398.3±52.0 °C(Predicted)
pka: -0.01±0.21(Predicted)

(S)-N-((5-bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	225182-5g	(S)-N-((5-Bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide, 95%	2154661-12-6	95%	5g	$1650.00	2023-09-06

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Additional information on (S)-N-((5-bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide

Compound CAS No 2154661-12-6: (S)-N-((5-bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide

The compound with CAS No 2154661-12-6, known as (S)-N-((5-bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent studies have highlighted its role in inhibiting specific enzymatic pathways, making it a valuable candidate for therapeutic interventions.

The synthesis of (S)-N-((5-bromopyridin-3-yl)methylene)-2-methylpropane-2-sulfinamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and enantiomeric purity, which is crucial for its application in chiral environments. The compound's structure, featuring a sulfinamide group and a substituted pyridine ring, contributes to its unique reactivity and selectivity in biochemical systems.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of (S)-N-(...sulfinamide. These studies reveal that the compound exhibits strong binding affinities to specific protein targets, suggesting its potential as a lead compound in drug discovery programs. Furthermore, its stereochemical properties have been extensively analyzed, providing insights into its pharmacokinetic behavior and bioavailability.

In terms of applications, (S)-N-(...sulfinamide has shown promise in the treatment of inflammatory diseases and neurodegenerative disorders. Preclinical studies indicate that it possesses anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

The integration of (S)-N-(...sulfinamide into modern drug delivery systems has also been explored. Researchers have developed nanotechnology-based formulations that enhance the compound's stability and targeted delivery, further improving its therapeutic efficacy. These innovations underscore the versatility of this compound in addressing complex medical challenges.

Looking ahead, the continued exploration of (S)-N-(...sulfinamide is expected to unlock new opportunities in both academic research and industrial applications. Its role as a versatile building block in organic synthesis and its potential as a therapeutic agent position it as a key molecule in the chemical sciences.